2-methyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-6-ol

• IUPAC Name: 2-methyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-6-ol
• InChI: InChI=1S/C6H9N3OS/c1-4-7-6-9(8-4)2-5(10)3-11-6/h5,10H,2-3H2,1H3
• InChI Key: DPAYLXMDZVRDOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2CC(CSC2=N1)O
• Molecular Formula: C6H9N3OS
• Molecular Weight: 171.22 g/mol

Description

Synthesis Analysis

The synthesis of 2-methyl-6,7-dihydro-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-6-ol and related compounds typically involves multi-step processes, including cyclization reactions under mild conditions, and can be achieved through both conventional and microwave-assisted methods. A notable approach includes the regio- and diastereoselective synthesis of substituted triazolothiadiazines via the reaction of 4-amino-[1,2,4]triazole-3-thiols with nitroepoxides, yielding high purity products through a catalyst-free process at room temperature (Mohammadlou & A. Halimehjani, 2022).

Molecular Structure Analysis

X-ray crystallography studies have played a crucial role in elucidating the molecular structure of triazolothiadiazines, revealing details such as bond lengths, angles, and conformations. The structures often exhibit a twist-boat conformation for the thiadiazine ring and demonstrate various intermolecular interactions, including hydrogen bonding and π-π interactions, which can influence the compound's stability and reactivity (Goh et al., 2010).

Chemical Reactions and Properties

Triazolothiadiazines undergo various chemical reactions, including with aryl bromomethyl ketones and benzyl bromide, leading to diverse derivatives. These reactions are influenced by the substituents on the triazolothiadiazine core and can result in the formation of different products depending on the reactants and conditions used (Britsun, Esipenko, & Lozinskii, 2005).

Mechanism of Action

The mechanism of action of triazolothiadiazines can depend on their specific structure and the biological target they interact with. For example, some triazolothiadiazines have been found to have enzyme inhibitory activities, suggesting they might interact with enzyme active sites.

Future Directions

Given the diverse pharmacological activities of triazolothiadiazines, future research could focus on the design and synthesis of new derivatives with improved activity and selectivity. In silico pharmacokinetic and molecular modeling studies could also be useful for the rational design of new drugs based on this scaffold.